1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine
• InChI: InChI=1S/C12H17FN2O2S/c1-9-3-4-11(7-12(9)13)18(16,17)15-6-5-14-8-10(15)2/h3-4,7,10,14H,5-6,8H2,1-2H3
• InChI Key: FVRKHYVAVLAPOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1S(=O)(=O)C2=CC(=C(C=C2)C)F
• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol

Description

1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine, also known as FMSP, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. This molecule has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine is not fully understood, but it is believed to involve the binding of the molecule to specific proteins. This binding may result in changes in protein conformation, leading to alterations in protein function and regulation. Additionally, 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine may interact with other molecules in the cell, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth and the modulation of protein-protein interactions. 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine has also been shown to have minimal toxicity in vitro, making it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine has several advantages for use in lab experiments, including its high selectivity for specific proteins and its ability to penetrate cell membranes. However, one limitation of 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine is its relatively high cost compared to other molecular probes. Additionally, 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine may not be suitable for all experimental systems, as its binding may interfere with other molecules or processes in the cell.

Future Directions

There are several future directions for the use of 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine in scientific research. One potential application is as a tool for studying protein-protein interactions in live cells, allowing for the visualization and characterization of these interactions in real-time. Additionally, 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine may be further developed as a potential drug candidate for cancer treatment, as its ability to inhibit cancer cell growth has been demonstrated in vitro. Finally, the synthesis of 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine analogs may lead to the development of more selective and potent molecular probes for use in biomedical research.

Synthesis Methods

1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine can be synthesized using various methods, including the reaction of 3-fluoro-4-methylbenzenesulfonyl chloride with 2-methylpiperazine in the presence of a base such as triethylamine. Another method involves the reaction of 1-(3-fluoro-4-methylphenyl)piperazine with methanesulfonyl chloride. Both methods result in the formation of 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine as a white crystalline solid.

Scientific Research Applications

1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine has been used in various scientific research applications, including as a molecular probe for imaging studies, as a tool to study protein-protein interactions, and as a potential drug candidate for cancer treatment. 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine has been found to selectively bind to specific proteins, allowing for the visualization and characterization of these proteins in living cells and tissues. Additionally, 1-(3-Fluoro-4-methylphenyl)sulfonyl-2-methylpiperazine has been used to study the interactions between various proteins, providing insight into the mechanisms of protein function and regulation.